1-(4-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-bromophenyl)-4-(1-ethylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C19H18BrN3O/c1-2-22-17-6-4-3-5-16(17)21-19(22)13-11-18(24)23(12-13)15-9-7-14(20)8-10-15/h3-10,13H,2,11-12H2,1H3
• InChI Key: KWFXHIAEYMHWJM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=C(C=C4)Br
• Molecular Formula: C19H18BrN3O
• Molecular Weight: 384.3 g/mol

Description

1-(4-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)pyrrolidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has distinctive biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Toxicity Evaluation

1-(4-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)pyrrolidin-2-one is part of a series of new pyrrole derivatives designed as chemical analogs of 1,4-dihydropyridines drugs. These derivatives, including tri- and tetra-substituted N-arylpyrroles, are synthesized for potential use as calcium channel blockers. Their synthesis involves a one-pot reaction and their toxicity is assessed on plant and animal cells, showing minimal phytotoxicity and varying levels of acute toxicity (Ivan et al., 2021).

Highlights of Syntheses

This compound is also part of the synthesis of pyrrolo[1,2-a]quinoxalin-4-ones and pyrrolo[1,2-a]benzimidazoles. These syntheses demonstrate the influence of experimental conditions on reaction courses and offer a novel synthetic pathway that leads to the formation of these compounds under specific conditions (Georgescu et al., 2014).

Biological Evaluation of Derivatives

In the realm of pharmaceutical research, derivatives of this compound, such as pyrimidino[5,4-6,5]-, pyridino[3,2-6,5]-, and pyrrolo[3,2-5,6]4H-pyrano-[3,2-c][1]benzopyran-6-one, have been synthesized and their antimicrobial activity tested. This underscores the compound's relevance in developing new antimicrobial agents (Al-Haiza et al., 2003).

Novel Syntheses and Characterization

The compound plays a role in the novel synthesis of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and Octahydroimidazo[1,2-a]pyridines, highlighting its versatility in creating a variety of structurally diverse molecules. These syntheses pave the way for the exploration of new chemical spaces in drug development and other scientific applications (Katritzky et al., 2000).

Applications in Coordination Polymers

The compound has been used in the construction of coordination polymers, showcasing its potential in materials science, particularly in the development of new materials with unique structural and functional properties (Zhang et al., 2013).